N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide

• IUPAC Name: N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-methylbenzamide
• InChI: InChI=1S/C15H14N2O3/c1-10-3-2-4-11(7-10)15(20)17-16-9-12-5-6-13(18)8-14(12)19/h2-9,18-19H,1H3,(H,17,20)/b16-9+
• InChI Key: NSVBHAOOPMPVFK-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NN=CC2=C(C=C(C=C2)O)O
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N/N=C/C2=C(C=C(C=C2)O)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide (DHBM) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DHBM is a derivative of benzohydrazide, which is a class of compounds known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in cells. N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has been shown to inhibit NF-κB signaling, which is a pathway involved in inflammation and cancer growth. It has also been shown to activate the Nrf2 pathway, which is a pathway involved in antioxidant defense.
Biochemical and Physiological Effects:
N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has been shown to induce apoptosis in cancer cells and inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under various conditions. N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has also been shown to have low toxicity in animal studies. However, N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain assays. Additionally, N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide. One area of research is to further elucidate its mechanism of action and identify additional signaling pathways that it modulates. Another area of research is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, research on the pharmacokinetics and pharmacodynamics of N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide in humans is needed to determine its safety and efficacy as a potential therapeutic agent.

Synthesis Methods

N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide can be synthesized by the condensation reaction between 2,4-dihydroxybenzaldehyde and 3-methylbenzohydrazide in the presence of an acid catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-inflammatory, antioxidant, and anticancer activities. N'-(2,4-dihydroxybenzylidene)-3-methylbenzohydrazide has been investigated for its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis.